Cas no 13006-53-6 (1-bromo-2-(phenylsulfanylmethyl)benzene)

1-Bromo-2-(phenylsulfanylmethyl)benzene is a brominated aromatic compound featuring a phenylthioether functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules through cross-coupling reactions or nucleophilic substitutions. The bromine substituent offers a reactive site for further functionalization, while the phenylsulfanylmethyl group enhances stability and influences electronic properties. Its well-defined reactivity profile is advantageous in pharmaceutical and materials chemistry, where precise molecular modifications are required. The compound is typically handled under inert conditions due to its sensitivity to oxidation. Its synthetic utility and structural features make it valuable for research and industrial applications.
1-bromo-2-(phenylsulfanylmethyl)benzene structure
13006-53-6 structure
Product Name:1-bromo-2-(phenylsulfanylmethyl)benzene
CAS No:13006-53-6
MF:C13H11BrS
MW:279.195441484451
MDL:MFCD18262486
CID:5207517
Update Time:2026-03-06

1-bromo-2-(phenylsulfanylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-(phenylsulfanylmethyl)benzene
    • 2-Bromobenzylphenyl sulfide
    • (2-bromobenzyl)phenyl sulfide
    • 1-bromo-2-[(phenylsulfanyl)methyl]benzene
    • MDL: MFCD18262486
    • Inchi: 1S/C13H11BrS/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9H,10H2
    • InChI Key: FYLAMJZUDZZFTN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CSC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • XLogP3: 4.6
  • Topological Polar Surface Area: 25.3

1-bromo-2-(phenylsulfanylmethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB429668-1 g
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€594.40 2023-07-18
abcr
AB429668-5 g
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€1,373.40 2023-07-18
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abcr
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€1555.10 2025-04-21
abcr
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